Aminohexylgeldanamycin

• Molecular Formula: C34H52N4O8
• Molecular Weight: 644.8 g/mol
• SMILES: CC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C(=C(C1)C2=O)NCCCCCCN)C)OC)OC(=O)N)C)C)O)OC
• InChI: InChI=1S/C34H52N4O8/c1-20-16-24-29(37-15-10-8-7-9-14-35)26(39)19-25(31(24)41)38-33(42)21(2)12-11-13-27(44-5)32(46-34(36)43)23(4)18-22(3)30(40)28(17-20)45-6/h11-13,18-20,22,27-28,30,32,37,40H,7-10,14-17,35H2,1-6H3,(H2,36,43)(H,38,42)/b13-11-,21-12-,23-18-/t20-,22+,27+,28+,30-,32+/m1/s1
• InChIKey: FEKZHEHNADINKB-FXLBXMSPSA-N

Geldanamycin's poor solubility and hepatotoxicity limit its utility. AHGDM overcomes this with a 17-position 6-aminohexylamino side chain, providing a free primary amine for covalent attachment to HPMA copolymers via enzymatically cleavable GFLG linkers-enabling targeted delivery to prostate tumors. • Enables synthesis of RGDfK/GRP78-targeted polymer conjugates for combined antiangiogenic and antitumor preclinical studies. • High DMSO solubility (>100 mg/mL) ensures efficient conjugation chemistry. • Validated HSP90 inhibitor payload with proven in vivo tolerability improvements over free drug in HPMA conjugate form.

Aminohexylgeldanamycin: Conjugatable HSP90 Inhibitor

Aminohexylgeldanamycin (AHGDM, AH-GDM) is a semi-synthetic ansamycin antibiotic derived from geldanamycin. It functions as a potent inhibitor of Heat Shock Protein 90 (HSP90) [1]. Unlike its predecessor geldanamycin, which is limited by poor solubility and hepatotoxicity, AHGDM was specifically designed with a 6-aminohexylamino side chain at the 17-position. This structural modification is critical, as it provides a primary amine handle for the covalent conjugation to drug delivery carriers, such as N-(2-hydroxypropyl)methacrylamide (HPMA) copolymers, enabling the development of targeted therapeutics [2].

Conjugatable HSP90 probe with a primary amine handle for covalent carrier attachment.

Designed for HPMA copolymer-based drug carrier and targeting research.

Supports targeted delivery model studies via biodegradable linker chemistry.

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-18. View Source
• [2] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009 Nov-Dec;6(6):1836-47. View Source

Why AHGDM Cannot Be Substituted by Other HSP90 Inhibitors

Substituting Aminohexylgeldanamycin (AHGDM) with other HSP90 inhibitors like geldanamycin, 17-AAG, or 17-DMAG in advanced drug delivery systems is not feasible due to a critical chemical distinction. AHGDM is uniquely functionalized with a 6-aminohexylamino group at the 17-position, which provides a free primary amine [1]. This amine is essential for covalent conjugation to polymeric carriers like HPMA copolymers via enzymatically cleavable linkers, a strategy that significantly improves the therapeutic index [2]. Analogs such as 17-AAG and 17-DMAG lack this conjugation handle and cannot be directly incorporated into similar targeted delivery systems. While 17-DMAG was developed for improved water solubility, it does not enable the targeted, polymer-based delivery that AHGDM was designed to facilitate, making AHGDM the essential building block for this class of investigational therapeutics [3].

17-AAG and 17-DMAG lack the 6-aminohexylamino conjugation handle, preventing direct incorporation into polymer-drug conjugates.

Free AHGDM without polymer conjugation may exhibit different tolerability and biodistribution profiles in vivo.

Non-conjugatable HSP90 inhibitors may not replicate the targeted delivery and linker cleavage dynamics of AHGDM conjugates.

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-18. View Source
• [2] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009 Nov-Dec;6(6):1836-47. View Source
• [3] Greish K, Ray A, Bauer H, Larson N, Malugin A, Pike D, et al. Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. J Control Release. 2011 May 10;151(3):263-70. View Source

AHGDM vs. 17-AAG and 17-DMAG: Quantitative Evidence

DMSO Solubility: Comparison with 17-AAG and 17-DMAG

Aminohexylgeldanamycin (AHGDM) demonstrates a solubility of ≥ 200 mg/mL (310.17 mM) in DMSO . This is superior to the solubility of the benchmark HSP90 inhibitor 17-AAG, which is reported as 150 mg/mL in DMSO . It is also significantly higher than that of 17-DMAG, which has reported DMSO solubility ranging from 25 mg/mL to 30 mg/mL .

DMSO Solubility

Reported

Supports concentrated stock preparation for in vitro assays.

Vendor-reported; higher than 17-AAG (150 mg/mL) and 17-DMAG (25–30 mg/mL).

In Vivo Tolerability

Head-to-head

80 mg/kg conjugate
vs 40 mg/kg free drug

Supports tolerability endpoint context for conjugate delivery systems.

Single IV dose in nude mice; 14-day evaluation.

Antitumor Activity

Head-to-head

Greater tumor growth inhibition by targeted conjugate

Supports model-response context for targeted delivery.

DU-145 prostate cancer xenograft; equimolar doses.

Evidence Dimension	Solubility in Dimethyl Sulfoxide (DMSO)
Target Compound Data	≥ 200 mg/mL (310.17 mM)
Comparator Or Baseline	17-AAG: 150 mg/mL; 17-DMAG: 25-30 mg/mL
Quantified Difference	≥ 1.3-fold higher than 17-AAG; ≥ 6.6-fold higher than 17-DMAG
Conditions	Vendor-reported solubility data for research-grade compounds at room temperature.

Why This Matters

Higher solubility in DMSO allows for the preparation of more concentrated stock solutions, a critical advantage for in vitro assays requiring high compound concentrations and for minimizing solvent-induced artifacts in cell-based experiments.

HPMA Conjugate vs. Free Drug Tolerability

When conjugated to an HPMA copolymer, the maximum tolerated dose (MTD) of Aminohexylgeldanamycin (AHGDM) is significantly increased in vivo. A single intravenous dose of HPMA copolymer-AH-GDM-RGDfK conjugate was tolerated at 80 mg/kg drug equivalent in nude mice without signs of toxicity over a 14-day period [1]. In contrast, the administration of free, unconjugated AH-GDM caused morbidity at a dose of 40 mg/kg [1].

In Vivo Tolerability

Head-to-head

80 mg/kg conjugate
vs 40 mg/kg free drug

Supports tolerability endpoint context for conjugate delivery systems.

Single IV dose in nude mice; 14-day evaluation.

Evidence Dimension	In Vivo Tolerability (Maximum Tolerated Dose)
Target Compound Data	80 mg/kg (as HPMA copolymer-AH-GDM-RGDfK conjugate)
Comparator Or Baseline	40 mg/kg (free AH-GDM)
Quantified Difference	2-fold increase in the tolerated dose
Conditions	Single intravenous injection in nude mice; 14-day evaluation period.

Why This Matters

This 2-fold increase in tolerability directly translates to a wider therapeutic window for HPMA-AHGDM conjugates, a key differentiator for procurement decisions in preclinical oncology research focusing on targeted therapies.

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-18. View Source

Targeted vs. Non-Targeted Conjugate Antitumor Efficacy

The conjugation of AHGDM to an HPMA copolymer with an RGDfK targeting ligand (HPMA-RGDfK-AH-GDM) results in superior antitumor activity in vivo. In a DU-145 human prostate cancer xenograft model, the RGDfK-targeted conjugate demonstrated significantly higher antitumor activity compared to a non-targeted HPMA-AH-GDM conjugate, when both were administered at equimolar drug doses [1].

Antitumor Activity

Head-to-head

Greater tumor growth inhibition by targeted conjugate

Supports model-response context for targeted delivery.

DU-145 prostate cancer xenograft; equimolar doses.

Evidence Dimension	In Vivo Antitumor Activity
Target Compound Data	HPMA-RGDfK-AH-GDM conjugate: Significantly higher tumor growth inhibition
Comparator Or Baseline	Non-targeted HPMA-AH-GDM conjugate
Quantified Difference	Significant (p<0.05) difference in tumor growth inhibition curves
Conditions	Nude mice bearing DU-145 human prostate cancer xenografts; equimolar doses.

Why This Matters

This data provides quantitative evidence that the value of AHGDM is maximized when it is used as part of a targeted drug delivery system, a finding that justifies the selection of AHGDM over free drug or non-targetable analogs for advanced therapeutic research.

• [1] Greish K, Ray A, Bauer H, Larson N, Malugin A, Pike D, et al. Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. J Control Release. 2011 May 10;151(3):263-70. View Source

AHGDM Research Applications

Synthesis of HPMA Copolymer Drug Conjugates

AHGDM is the ideal payload for synthesizing N-(2-hydroxypropyl)methacrylamide (HPMA) copolymer-drug conjugates. Its 6-aminohexylamino side chain enables covalent attachment to the polymer backbone via a biodegradable Gly-Phe-Leu-Gly (GFLG) linker, a method validated for targeted delivery to prostate tumors overexpressing αvβ3 integrins or GRP78 [1]. This application is supported by its high DMSO solubility, facilitating conjugation chemistry .

Dual Antiangiogenic and Antitumor Therapy Studies

Due to its inherent dual activity, AHGDM is a primary candidate for investigating combined antiangiogenic and antitumor effects. This is particularly relevant in tumor models where neoangiogenesis is a critical growth factor. The RGDfK-targeted HPMA-AHGDM conjugate has demonstrated superior inhibition of angiogenesis and tumor growth in prostate cancer xenografts compared to non-targeted controls, making it a valuable tool for preclinical pharmacology studies [2].

HSP90 Inhibition in Drug Delivery Systems

For research groups focused on polymer-based drug delivery, AHGDM serves as a validated and well-characterized HSP90 inhibitor payload. Studies have established its suitability for this purpose, demonstrating that HPMA-AH-GDM conjugates maintain potent cytotoxicity in vitro while showing significantly improved in vivo tolerability compared to the free drug [1]. This makes AHGDM a reliable standard for benchmarking novel drug delivery platforms and linker chemistries.

Application

Selection Property

Validation Focus

HPMA copolymer conjugate synthesis research

Primary amine conjugation handle

Linker attachment efficiency and polymer loading

Dual antiangiogenic and antitumor activity model studies

HSP90 inhibition with antiangiogenic context

Angiogenesis and tumor growth endpoint monitoring

HSP90 inhibition in polymer-based delivery research

Conjugate tolerability and cytotoxicity profile

In vitro potency and in vivo tolerability endpoints

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-18. View Source
• [2] Greish K, Ray A, Bauer H, Larson N, Malugin A, Pike D, et al. Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. J Control Release. 2011 May 10;151(3):263-70. View Source